Cas no 2229508-09-0 (3-ethyl-2-(1-ethynylcyclopropyl)thiophene)

• Product Name: 3-ethyl-2-(1-ethynylcyclopropyl)thiophene
• CAS No: 2229508-09-0
• MF: C₁₁H₁₂S
• MW: 176.277981758118
• CID: 6499748
• PubChem ID: 165704394
• Update Time: 2025-06-15

3-ethyl-2-(1-ethynylcyclopropyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-2-(1-ethynylcyclopropyl)thiophene
• EN300-1731825
• 2229508-09-0

• Inchi： 1S/C11H12S/c1-3-9-5-8-12-10(9)11(4-2)6-7-11/h2,5,8H,3,6-7H2,1H3
• InChI Key： YPIOEGRANMKMMT-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1C1(C#C)CC1

Computed Properties

• Exact Mass: 176.06597156g/mol
• Monoisotopic Mass: 176.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 28.2Ų

Additional information on 3-ethyl-2-(1-ethynylcyclopropyl)thiophene

Introduction to 3-ethyl-2-(1-ethynylcyclopropyl)thiophene (CAS No. 2229508-09-0)

3-ethyl-2-(1-ethynylcyclopropyl)thiophene, identified by the Chemical Abstracts Service Number (CAS No.) 2229508-09-0, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This heterocyclic aromatic compound features a thiophene core substituted with an ethyl group at the 3-position and a (1-ethynylcyclopropyl) group at the 2-position, making it a structurally unique molecule with potential applications in various scientific domains.

The structural configuration of 3-ethyl-2-(1-ethynylcyclopropyl)thiophene imparts distinct chemical properties that make it a valuable scaffold for further functionalization. The presence of the ethynyl group introduces reactivity through triple-bond chemistry, while the cyclopropyl ring adds steric and electronic influences that can modulate biological activity. Such structural features are particularly appealing in the design of novel pharmaceuticals, where precise control over molecular interactions is crucial.

In recent years, there has been growing interest in thiophene derivatives due to their diverse biological activities and utility in drug development. Studies have demonstrated that thiophene-based compounds exhibit properties relevant to antimicrobial, antifungal, anti-inflammatory, and even anticancer applications. The specific substitution pattern of 3-ethyl-2-(1-ethynylcyclopropyl)thiophene positions it as a promising candidate for further exploration in these areas.

One of the most compelling aspects of 3-ethyl-2-(1-ethynylcyclopropyl)thiophene is its potential as a building block for more complex molecules. The ethynyl functionality allows for facile coupling reactions, such as Sonogashira couplings, which are widely used in organic synthesis to construct carbon-carbon bonds. This reactivity enables chemists to append additional pharmacophores or modify the core structure to tailor biological activity. Similarly, the cyclopropyl ring can serve as a scaffold for generating conformationally constrained derivatives, which may enhance binding affinity or metabolic stability.

Recent advancements in computational chemistry have also highlighted the significance of 3-ethyl-2-(1-ethynylcyclopropyl)thiophene as a virtual scaffold. Molecular modeling studies suggest that this compound can interact with biological targets in ways that may lead to novel therapeutic effects. For instance, simulations have indicated potential binding interactions with enzymes or receptors involved in metabolic pathways relevant to neurological disorders or chronic diseases. These findings underscore the compound's potential as an investigational drug candidate.

The synthesis of 3-ethyl-2-(1-ethynylcyclopropyl)thiophene represents another area of interest within synthetic organic chemistry. The multi-step process typically involves the formation of the thiophene ring followed by selective functionalization at the 2- and 3 Positions. Advances in catalytic methods have enabled more efficient and scalable routes to this compound, reducing barriers to its accessibility for research purposes. Such improvements are critical for accelerating drug discovery efforts and translating promising candidates into clinical trials.

In addition to its pharmaceutical relevance, 3-ethyl-2-(1-ethynylcyclopropyl)thiophene has shown promise in materials science applications. Thiophene derivatives are well-known for their semiconducting properties, making them valuable in organic electronics such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). The unique substitution pattern of this compound may enhance its electronic characteristics, potentially leading to improved performance in these technologies.

The role of CAS No. 2229508-09-0 in research is further emphasized by its inclusion in several databases and literature references. This standardized identification ensures that scientists worldwide can accurately reference and utilize this compound in their studies. As research continues to uncover new applications and synthetic strategies, the significance of this molecule is likely to grow.

Future directions for investigating 3-ethyl-2-(1-ethynylcyclopropyl)thiophene may include exploring its derivatives through structure-based drug design or investigating its role in combinatorial chemistry libraries. The ability to rapidly generate and screen analogues will be crucial for identifying lead compounds with optimized properties. Collaborative efforts between academic researchers and industry scientists could further accelerate progress in this area.

In conclusion, 3-ethyl-2-(1-ethynylcyclopropyl)thiophene (CAS No. 2229508-09-0) is a multifaceted compound with broad applications across medicinal chemistry and materials science. Its unique structural features offer opportunities for innovative drug design, while its synthetic accessibility makes it a practical choice for research endeavors. As scientific understanding evolves, this molecule is poised to play an increasingly important role in advancing both therapeutic and technological frontiers.